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Compound of Interest

Compound Name: SB-222200

Cat. No.: B1680810

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of SB-222200. The following procedural guidance is designed to answer specific operational
guestions, ensuring the safe management of this compound from receipt to disposal.

I. Compound Overview and Safety Data Summary

SB-222200 is a potent and selective NK-3 receptor antagonist.[1] As with any research
chemical, it should be handled with care by trained personnel in a laboratory setting. While a
comprehensive Safety Data Sheet (SDS) for SB-222200 is not readily available in the public
domain, the following recommendations are based on best practices for handling solid,
powdered chemical compounds of a similar nature.

Quantitative Data Summary
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Parameter Value Source/Comment

Assume hazardous until a full

GHS Hazard Classification Data not available ] ]
risk assessment is completed.

- . Handle with care to avoid
Acute Toxicity (Oral) Data not available ) )
ingestion.

Skin Corrosion/Irritation Data not available Avoid direct skin contact.

. . i Wear appropriate eye
Serious Eye Damage/Irritation Data not available )
protection.

Handle in a well-ventilated
Occupational Exposure Limits Data not available area or with local exhaust

ventilation.

Il. Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling SB-222200 to

minimize exposure.
Minimum Required PPE:

o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in addition to goggles when there is a risk of splashing.

o Hand Protection: Wear nitrile gloves. Double-gloving is recommended as a best practice.
Gloves should be changed immediately if they become contaminated.

o Body Protection: A standard laboratory coat is required to protect skin and clothing.

» Respiratory Protection: All handling of powdered SB-222200 should be conducted within a
certified chemical fume hood to prevent inhalation of dust particles.

lll. Step-by-Step Operational Plan

This section outlines the procedural steps for the safe handling of SB-222200 throughout the
experimental workflow.
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A. Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.

B. Weighing and Aliquoting (Solid Form):

Preparation: This procedure must be performed inside a chemical fume hood.

Equipment: Use a dedicated, clean weighing vessel and spatula.

Weighing: Carefully transfer the desired amount of SB-222200 to the weighing vessel,
minimizing the creation of dust.

Sealing: Immediately and securely seal the primary container after weighing.

Cleaning: Clean the spatula and weighing area thoroughly after use.
C. Dissolving the Compound:
» Solvent Selection: Consult your experimental protocol for the appropriate solvent.

e Procedure: In a chemical fume hood, add the solvent to the vessel containing the weighed
SB-222200.

e Mixing: Gently swirl or vortex the solution until the compound is fully dissolved. Avoid
splashing.

e Labeling: Clearly label the container with the compound name, concentration, solvent, and
date of preparation.

IV. Disposal Plan

Proper disposal of chemical waste is crucial to ensure environmental safety and regulatory
compliance.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1680810?utm_src=pdf-body
https://www.benchchem.com/product/b1680810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A. Waste Segregation:

¢ Solid Waste: Unused or expired solid SB-222200 should be collected in a designated,
labeled hazardous waste container.

e Liquid Waste: Solutions containing SB-222200 should be collected in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams.

o Contaminated Materials: All disposable materials that have come into contact with SB-
222200 (e.g., gloves, weighing paper, pipette tips) should be disposed of as solid chemical
waste.

B. Disposal Procedure:

e Collection: Collect all SB-222200 waste in appropriately labeled, sealed, and leak-proof
containers.

o Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the
chemical name (SB-222200), and the primary hazard.

o Institutional Guidelines: Follow all institutional and local regulations for the disposal of
chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance and to arrange for waste pickup. In the absence of specific
institutional guidelines, non-hazardous solid chemical waste may be disposed of in regular
trash, and some non-hazardous liquids may be suitable for drain disposal with copious
amounts of water, but this should be confirmed with your EHS department.[2]

V. Experimental Workflow Diagram

The following diagram illustrates the key stages of the safe handling workflow for SB-222200.
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Caption: Safe handling workflow for SB-222200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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